Cas no 2229672-50-6 (3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal)

• Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal
• CAS No: 2229672-50-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6367817
• PubChem ID: 165765796
• Update Time: 2025-05-26

3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal
• EN300-1778515
• 3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enal
• 2229672-50-6

• Inchi： 1S/C10H14N2O/c1-9(2)7-12-8-10(6-11-12)4-3-5-13/h3-6,8-9H,7H2,1-2H3/b4-3+
• InChI Key： JTWGASVRPBHFCM-ONEGZZNKSA-N
• SMILES： O=C/C=C/C1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal

Introduction to 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal (CAS No. 2229672-50-6)

3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 2229672-50-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of a pyrazole ring and an α,β-unsaturated aldehyde moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of a 2-methylpropyl substituent on the pyrazole ring introduces steric and electronic effects that can modulate the compound's reactivity and interaction with biological targets.

The pyrazole core is a heterocyclic aromatic compound known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 1H-pyrazol-4-yl moiety in this compound not only contributes to its aromaticity but also provides a scaffold for further functionalization. The prop-2-enal (allyl aldehyde) group serves as a reactive site for various chemical transformations, including condensation reactions, Michael additions, and cross-coupling reactions, making it a valuable intermediate in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of conjugated aldehydes and pyrazole derivatives due to their ability to interact with biological macromolecules through multiple binding modes. The structural features of 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal suggest potential applications in the development of novel therapeutic agents. For instance, the conjugation between the pyrazole ring and the aldehyde group may facilitate optimal electronic distribution, enhancing binding affinity to enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a bioactive scaffold. The pyrazole ring can be further modified to introduce additional functional groups, such as halogens or nitrogen-containing substituents, which can fine-tune its biological activity. Similarly, the allyl aldehyde functionality can be used to construct more complex molecules through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings. These transformations allow chemists to explore diverse chemical space and discover new pharmacophores.

In the context of medicinal chemistry, 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal represents an intriguing candidate for further investigation. Its structural motif aligns well with current trends in drug design, where multi-target interactions and orthogonal effects are highly valued. The compound's ability to undergo selective modifications makes it a versatile building block for creating libraries of analogs for high-throughput screening (HTS) campaigns.

Recent studies have demonstrated the utility of pyrazole derivatives in modulating enzyme activity and inhibiting pathological pathways associated with various diseases. For example, certain pyrazole-based compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The presence of an aldehyde group in 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal may enable it to participate in covalent binding interactions with target proteins, potentially leading to higher selectivity and prolonged duration of action.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include the preparation of the pyrazole ring via cyclocondensation reactions and subsequent functionalization at the 4-position with an allyl aldehyde group. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to improve yield and scalability. These synthetic approaches reflect contemporary trends in synthetic organic chemistry, where efficiency and sustainability are paramount.

The potential applications of 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal extend beyond pharmaceuticals into materials science and agrochemicals. Its conjugated system makes it a candidate for organic electronics applications, such as light-emitting diodes (LEDs) or photovoltaic cells. Additionally, modifications to its structure could lead to novel agrochemicals with enhanced efficacy against pests or pathogens.

In conclusion, 3-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enal (CAS No. 2229672-50-6) is a structurally unique compound with significant potential in multiple domains of science and industry. Its combination of a pyrazole core and an allyl aldehyde group provides a rich platform for chemical exploration and biological evaluation. As research continues to uncover new applications for heterocyclic compounds and conjugated systems, this molecule is poised to play an important role in future discoveries.